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An In-depth Technical Guide on the Thermodynamic Properties of Maleic Anhydride Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties

associated with maleic anhydride and its key reactions. Maleic anhydride is a highly versatile

chemical intermediate used in the synthesis of coatings, polymers, resins, and

pharmaceuticals.[1][2] Its reactivity, driven by the strained anhydride ring and the electron-

deficient double bond, makes a thorough understanding of its thermodynamic landscape

crucial for process optimization, reaction design, and the development of novel materials and

drug delivery systems.[3][4]

Thermodynamic Properties of Maleic Anhydride
The fundamental thermodynamic properties of maleic anhydride are essential for calculating

reaction energies and predicting equilibrium positions. These values have been determined

through various experimental techniques, including calorimetry and effusion methods, and are

compiled below.

Table 1: Standard Thermodynamic Properties of Maleic Anhydride (at T = 298.15 K)
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Property Symbol Phase Value Units
Reference(s
)

Standard

Molar

Enthalpy of

Formation

ΔfH° solid -470.41 kJ/mol [2]

Standard

Molar

Enthalpy of

Formation

ΔfH° gas

Derived from

condensed

phase data

kJ/mol [5][6]

Standard

Molar

Enthalpy of

Combustion

ΔcH° solid -1390 kJ/mol [2]

Standard

Molar Gibbs

Free Energy

of Formation

ΔfG° gas

Estimated via

group

contribution

kJ/mol [7]

Molar Heat

Capacity

(Constant

Pressure)

Cp solid
119.9 (at 300

K)
J/(mol·K) [8]

Enthalpy of

Fusion
ΔfusH -

13.550 (at

325.72 K)
kJ/mol [9]

Entropy of

Fusion
ΔfusS -

41.6 (at

325.72 K)
J/(mol·K) [9]

Enthalpy of

Vaporization
ΔvapH -

49.1 (at 351

K)
kJ/mol [9]

Enthalpy of

Sublimation
ΔsubH -

68.8 (at 258

K)
kJ/mol [9]
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Thermodynamics of Key Reactions
Maleic anhydride undergoes a variety of reactions, including hydrolysis, cycloadditions, and

polymerization. The thermodynamic parameters for these transformations are critical for

controlling reaction outcomes and yields.

Table 2: Thermodynamic Data for Reactions Involving Maleic Anhydride

Reaction Reactants Product(s)
ΔH°
(Enthalpy)

Conditions/
Notes

Reference(s
)

Production

from n-

butane

n-C₄H₁₀ + 3.5

O₂

C₄H₂O₃ + 4

H₂O
-1236 kJ/mol

Vapor-phase

catalytic

oxidation

[1]

Hydrolysis
C₄H₂O₃ +

H₂O

Maleic Acid

(C₄H₄O₄)

-34.9 kJ/mol

to -49.5

kJ/mol

Exothermic

reaction;

equilibrium

favors the

forward

reaction at

25°C.[2][10]

[2][3][10]

Diels-Alder

Cycloaddition

Cyclopentadi

ene + Maleic

Anhydride

cis-

Norbornene-

5,6-endo-

dicarboxylic

anhydride

-

Exothermic

reaction with

a large

negative

entropy

change.[11]

[12]

[11][12]

Dehydration

of Maleic Acid

Maleic Acid

(C₄H₄O₄)

C₄H₂O₃ +

H₂O

+34.88

kJ/mol

Requires

temperatures

> 130°C for

industrially

relevant

rates.[3]

[3]
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Key Reaction Pathways and Workflows
The reactivity of maleic anhydride allows for its participation in numerous synthetic pathways.

The following diagrams illustrate its most significant reactions and a typical workflow for its

thermodynamic characterization.

Hydrolysis
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Polymerization

Esterification

Maleic Anhydride
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Caption: Key chemical transformations of maleic anhydride.
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Caption: Industrial production of maleic anhydride from n-butane.
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Experimental Determination

Data Analysis and Calculation

Solid Sample
(e.g., Maleic Anhydride)

Static Bomb
Combustion Calorimetry
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Measure Enthalpy of
Combustion (ΔcH°(cr))

Measure Enthalpy of
Sublimation (ΔsubH°)

Calculate Enthalpy of
Formation (condensed, ΔfH°(cr))

Derive Gas-Phase Enthalpy
of Formation (ΔfH°(g))

Click to download full resolution via product page

Caption: Workflow for determining gas-phase enthalpy of formation.

Experimental Protocols
The accurate determination of thermodynamic data relies on precise experimental

methodologies. Below are outlines of the key techniques used for characterizing maleic

anhydride and its derivatives.

Bomb Combustion Calorimetry
This technique is the standard for determining the enthalpy of combustion for solid and liquid

compounds, from which the enthalpy of formation can be derived.[5]
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Objective: To measure the heat released during the complete combustion of a substance in a

constant-volume container.

Methodology:

A precisely weighed sample of maleic anhydride (typically in pellet form) is placed in a

crucible inside a high-pressure stainless steel vessel, the "bomb".

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

The bomb is submerged in a known quantity of water in an insulated container

(calorimeter). The initial temperature of the water is recorded with high precision.

The sample is ignited via an electrical fuse. The combustion reaction rapidly releases heat,

which is transferred to the bomb and the surrounding water, causing a temperature rise.

The final temperature is recorded after thermal equilibrium is reached.

The heat capacity of the calorimeter system (bomb, water, stirrer, etc.) is determined

separately using a standard substance with a known heat of combustion (e.g., benzoic

acid).

The standard enthalpy of combustion (ΔcH°) is calculated from the observed temperature

change, the heat capacity of the calorimeter, and corrections for ignition energy and the

formation of minor products like nitric acid.

Calvet Microcalorimetry
Calvet microcalorimetry is a highly sensitive method used to measure small heat effects,

making it ideal for determining the enthalpies of phase transitions like sublimation and

vaporization.[5]

Objective: To measure the enthalpy of sublimation (ΔsubH°) or vaporization (ΔvapH°) of

maleic anhydride.

Methodology:
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A small amount of the sample is placed in a sample cell, which is then placed within the

calorimeter block alongside an identical, empty reference cell.

The sample is heated at a controlled, slow rate under a vacuum or an inert gas flow to

induce sublimation or vaporization.

The heat absorbed by the sample during the phase transition creates a temperature

difference between the sample and reference cells.

This temperature difference is detected by a series of thermocouples (a thermopile), which

generates a voltage signal proportional to the heat flow.

The resulting peak in the heat flow versus temperature (or time) curve is integrated to

determine the total heat absorbed.

The molar enthalpy of the phase transition is calculated by dividing the total heat by the

number of moles of the sample that underwent the transition.

Differential Scanning Calorimetry (DSC)
DSC is a thermal analysis technique used to study the thermal properties of a material,

including melting, crystallization, and glass transitions.[13][14]

Objective: To determine the temperature and enthalpy of fusion (melting) of maleic

anhydride.

Methodology:

A small, weighed sample of maleic anhydride is hermetically sealed in a sample pan (e.g.,

aluminum). An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC instrument and heated at a

constant, programmed rate (e.g., 10 °C/min).

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.
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When the maleic anhydride sample melts, it absorbs heat (an endothermic process). The

instrument must supply more heat to the sample pan to keep its temperature increase rate

the same as the reference pan's.

This difference in heat flow is recorded, producing a peak on the DSC thermogram.

The temperature at the peak of the curve corresponds to the melting point, and the area

under the peak is directly proportional to the enthalpy of fusion (ΔfusH).[14] The

instrument is calibrated with a standard of known melting point and enthalpy of fusion

(e.g., indium).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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